8-methyl-7-(naphthalen-2-ylmethoxy)-4-phenyl-2H-chromen-2-one

• Molecular Formula: C27H20O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 8-methyl-7-(naphthalen-2-ylmethoxy)-4-phenylchromen-2-one
• InChI: InChI=1S/C27H20O3/c1-18-25(29-17-19-11-12-20-7-5-6-10-22(20)15-19)14-13-23-24(16-26(28)30-27(18)23)21-8-3-2-4-9-21/h2-16H,17H2,1H3
• InChI Key: DMVBQWYNKZYYLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C=C2C3=CC=CC=C3)OCC4=CC5=CC=CC=C5C=C4

Description

8-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-4-PHENYL-2H-CHROMEN-2-ONE is a complex organic compound that belongs to the class of chromen-2-one derivatives

Preparation Methods

The synthesis of 8-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-4-PHENYL-2H-CHROMEN-2-ONE typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as naphthalene derivatives, phenyl derivatives, and chromen-2-one precursors.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving catalysts, solvents, and specific temperature and pressure settings.

Industrial Production: Industrial production methods may involve large-scale batch reactions or continuous flow processes to ensure high yield and purity of the final product.

Chemical Reactions Analysis

8-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-4-PHENYL-2H-CHROMEN-2-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by other atoms or groups, often using reagents like halogens or alkylating agents.

Scientific Research Applications

8-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-4-PHENYL-2H-CHROMEN-2-ONE has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 8-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-4-PHENYL-2H-CHROMEN-2-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to modulation of their activity. The exact molecular targets and pathways depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

8-METHYL-7-[(NAPHTHALEN-2-YL)METHOXY]-4-PHENYL-2H-CHROMEN-2-ONE can be compared with other similar compounds, such as:

Naphthalene Derivatives: Compounds with similar naphthalene moieties, which may exhibit comparable biological activities and chemical properties.

Chromen-2-one Derivatives: Other chromen-2-one derivatives that share structural similarities and may have related applications.

Phenyl Derivatives: Compounds containing phenyl groups, which may influence the compound’s reactivity and biological activity.